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Compound of Interest

Compound Name: 1-Butylpiperazine
CAS No.: 5610-49-1
Cat. No.: B1267675
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-
butylpiperazine, a key intermediate in the synthesis of various pharmaceutical compounds.
The following sections detail the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data, along with the experimental protocols for their acquisition. This
document is intended to serve as a valuable resource for the identification, characterization,
and quality control of 1-butylpiperazine in a laboratory setting.

Data Presentation

The spectroscopic data for 1-butylpiperazine is summarized in the following tables. Please
note that this data is predicted based on the chemical structure and typical values for the
constituent functional groups, as specific experimental data was not publicly available at the
time of this guide's compilation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (Proton NMR) Data (Predicted)

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1267675#bc-rfq
https://www.benchchem.com/product/b1267675/docs?utm_src=pdf-body#spectroscopic-characterization-of-1-butylpiperazine-a-technical-guide
https://www.benchchem.com/product/b1267675/docs?utm_src=pdf-body#spectroscopic-characterization-of-1-butylpiperazine-a-technical-guide
https://www.benchchem.com/product/b1267675/docs?utm_src=pdf-body#spectroscopic-characterization-of-1-butylpiperazine-a-technical-guide
https://www.benchchem.com/product/b1267675/docs?utm_src=pdf-body#spectroscopic-characterization-of-1-butylpiperazine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (8)

Multiplicity Integration Assignment
(ppm)
H-3, H-5 (piperazine
~2.85 t 4H _ _ (Pl
ring, adjacent to NH)
H-2, H-6 (piperazine
~2.40 t 4H ring, adjacent to N-
butyl)
-N-CH2-CH2-CH2-CHs
~2.35 t 2H
(butyl group)
~1.65 s (broad) 1H -NH (piperazine ring)
-N-CH2-CH2-CH2-CHs
~1.45 m 2H
(butyl group)
-N-CH2-CH2-CH2-CHs
~1.30 m 2H
(butyl group)
-N-CH2-CH2-CH2-CHs
~0.90 t 3H
(butyl group)
13C NMR (Carbon-13 NMR) Data (Predicted)
Chemical Shift (8) (ppm) Assighment

~58.0 -N-CH2-CH2-CHz-CHs (butyl group)
~54.5 C-2, C-6 (piperazine ring)
~46.0 C-3, C-5 (piperazine ring)
~29.0 -N-CH2-CH2-CHz-CHs (butyl group)
~20.5 -N-CH2-CH2-CH2-CHs (butyl group)
~14.0 -N-CH2-CH2-CHz-CHs (butyl group)

Infrared (IR) Spectroscopy
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IR Absorption Data (Predicted)

Wavenumber (cm~?)

Intensity

Assignment

~3300 Medium, Broad N-H stretch (secondary amine)
2955, 2925, 2870 Strong C-H stretch (alkyl)
2810 Medium C-H stretch (N-alkyl)
1465 Medium C-H bend (CH2)
1380 Medium C-H bend (CHs)
1130 Medium C-N stretch
Mass Spectrometry (MS)
Mass Spectrometry Data (Predicted)
m/z Relative Intensity (%) Assighment
142 30 [M]* (Molecular lon)
M - C3H7]* (Loss of propyl
%9 100 Eadical) . -
85 40 [CsH11N2]*
70 60 [CaHsN]*
56 80 [C3HeN]*

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:
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e Asample of 1-butylpiperazine (approximately 10-20 mg) is dissolved in a deuterated
solvent (e.g., 0.6-0.7 mL of chloroform-d, CDCIs).

e The solution is transferred to a 5 mm NMR tube.
e The tube is capped and carefully wiped clean before insertion into the spectrometer.
Instrumentation and Data Acquisition:
e Instrument: A 400 MHz (or higher) NMR spectrometer.
e 'HNMR:
o A standard one-pulse sequence is used.

o The spectral width is set to cover the expected range of proton chemical shifts (e.g., 0-10
ppm).

o A sufficient number of scans (e.g., 16 or 32) are acquired to achieve a good signal-to-
noise ratio.

o Data is processed with Fourier transformation, phasing, and baseline correction. Chemical
shifts are referenced to the residual solvent peak (e.g., CHCIs at 7.26 ppm).

e 13C NMR:

o A proton-decoupled pulse sequence is used to obtain a spectrum with singlet peaks for
each carbon environment.

o The spectral width is set to cover the expected range of carbon chemical shifts (e.g., O-
100 ppm).

o Alarger number of scans is typically required compared to *H NMR due to the lower
natural abundance of 13C.

o Data processing is similar to tH NMR, with chemical shifts referenced to the solvent peak
(e.g., CDCls at 77.16 ppm).
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Infrared (IR) Spectroscopy

Sample Preparation:
e As 1-butylpiperazine is a liquid, a thin film is prepared.

e Adrop of the neat liquid is placed between two sodium chloride (NaCl) or potassium bromide
(KBr) plates.

e The plates are pressed together to create a thin, uniform film.

Instrumentation and Data Acquisition:

Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer.

A background spectrum of the clean salt plates is recorded.

The prepared sample is placed in the spectrometer's sample holder.

The infrared spectrum is recorded, typically in the range of 4000-400 cm™1.

The resulting spectrum is displayed as transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

Sample Preparation:

» Adilute solution of 1-butylpiperazine is prepared in a volatile solvent such as methanol or
acetonitrile (e.g., 1 mg/mL, further diluted to approximately 10 pg/mL).

e The solution is filtered if any particulate matter is present.

e The sample is introduced into the mass spectrometer via direct infusion or through a gas
chromatography (GC) or liquid chromatography (LC) system.

Instrumentation and Data Acquisition:

 Instrument: A mass spectrometer with an appropriate ionization source (e.g., Electron
lonization - El for GC-MS, or Electrospray lonization - ESI for LC-MS).
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« lonization: For El, a standard electron energy of 70 eV is used. For ESI, appropriate spray
voltage and nebulizing gas flow are set.

o Mass Analysis: The mass analyzer (e.g., quadrupole, time-of-flight) is set to scan a mass-to-
charge (m/z) range that includes the molecular weight of 1-butylpiperazine (142.24 g/mol )
and its expected fragments (e.g., m/z 40-200).

o The resulting mass spectrum plots the relative abundance of ions as a function of their m/z
ratio.

Mandatory Visualization
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Caption: Experimental workflow for the spectroscopic analysis of 1-Butylpiperazine.
Caption: Molecular structure of 1-Butylpiperazine with predicted *H NMR assignments.
» To cite this document: BenchChem. [Spectroscopic Characterization of 1-Butylpiperazine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1267675/docs#spectroscopic-characterization-of-1-
butylpiperazine-a-technical-guide]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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